1-((3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-((tetrahydrofuran-2-yl)methyl)urea

• IUPAC Name: 1-[[3-(1-ethylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]-3-(oxolan-2-ylmethyl)urea
• InChI: InChI=1S/C15H21N5O3/c1-2-20-7-3-6-12(20)14-18-13(23-19-14)10-17-15(21)16-9-11-5-4-8-22-11/h3,6-7,11H,2,4-5,8-10H2,1H3,(H2,16,17,21)
• InChI Key: RYBKLTXYGDFTEL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC=C1C2=NOC(=N2)CNC(=O)NCC3CCCO3
• Molecular Formula: C15H21N5O3
• Molecular Weight: 319.36 g/mol

Description

1-((3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-((tetrahydrofuran-2-yl)methyl)urea is a useful research compound. Its molecular formula is C15H21N5O3 and its molecular weight is 319.365. The purity is usually 95%.
BenchChem offers high-quality 1-((3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-((tetrahydrofuran-2-yl)methyl)urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-((3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-((tetrahydrofuran-2-yl)methyl)urea including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis and Chemical Reactions

This compound is related to the broader category of urea derivatives, which are integral in organic synthesis. Urea derivatives, like the one mentioned, are used in the synthesis of various heterocyclic compounds, which serve as key intermediates in the preparation of biologically active molecules. For instance, urea derivatives are employed in reactions with aromatic aldehydes, ethyl acetoacetate, and active methylene compounds to produce pyran, pyridine, and pyridazine derivatives, showcasing their versatility in organic synthesis (Abdelrazek et al., 2010).

Antimicrobial Activities

Urea derivatives are also explored for their antimicrobial properties. Various urea-containing compounds have been synthesized and evaluated for their activity against a range of bacterial and fungal pathogens. These compounds often exhibit moderate to high antimicrobial activity, making them potential candidates for the development of new antimicrobial agents. The structure-activity relationship studies of these compounds provide insights into the pharmacophoric features responsible for their biological activity, which is crucial for the design of more potent and selective antimicrobial agents (Azab et al., 2013).